Cas no 886761-78-0 (2-2-Fluoro-4-(trifluoromethyl)phenylethanol)

• Product Name: 2-2-Fluoro-4-(trifluoromethyl)phenylethanol
• CAS No: 886761-78-0
• MF: C₉H₈F₄O
• MW: 208.152836799622
• MDL: MFCD06660357
• CID: 3142888
• PubChem ID: 17999362
• Update Time: 2025-04-21

2-2-Fluoro-4-(trifluoromethyl)phenylethanol Chemical and Physical Properties

Names and Identifiers

• 2-[2-Fluoro-4-(trifluoromethyl)phenyl]ethanol
• 2-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-ol
• 2-(2-Fluoro-4-(trifluoromethyl)phenyl)ethan-1-ol
• JS-4528
• DTXSID001268548
• CS-0269273
• SCHEMBL18097379
• 886761-78-0
• 2-Fluoro-4-(trifluoromethyl)phenethyl alcohol
• 2-Fluoro-4-(trifluoromethyl)benzeneethanol
• EN300-1938673
• MFCD06660357
• AKOS015956962
• ZZPFABXJRPFKOI-UHFFFAOYSA-N
• 2-2-Fluoro-4-(trifluoromethyl)phenylethanol

• MDL： MFCD06660357
• Inchi： 1S/C9H8F4O/c10-8-5-7(9(11,12)13)2-1-6(8)3-4-14/h1-2,5,14H,3-4H2
• InChI Key： ZZPFABXJRPFKOI-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1CCO

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Refractive Index: 1.4520